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Compound of Interest

Compound Name: Etoxazole-d5

Cat. No.: B12411451

For researchers, scientists, and professionals in drug development, ensuring the accuracy and
reliability of analytical measurements is paramount. Proficiency testing (PT) schemes are a
cornerstone of laboratory quality assurance, providing an objective assessment of a
laboratory's performance against its peers. This guide offers a detailed comparison of
prominent proficiency testing schemes available for the analysis of etoxazole residues in food
matrices, focusing on programs offered by the European Union Reference Laboratories
(EURLSs) and FAPAS®.

Comparison of Proficiency Testing Schemes

This section provides a comparative overview of PT schemes for etoxazole residue analysis
offered by the European Union Reference Laboratories (EURLS) and FAPAS®. The tables
below summarize the key quantitative data from recent, relevant PT rounds.

European Union Reference Laboratory (EURL) Schemes

The EURLSs for pesticide residues regularly organize proficiency tests for laboratories involved
in the official control of pesticide residues in food and feed. Etoxazole has been included as a
target analyte in several of these PTs. Below are the details from two recent examples.

EURL Proficiency Test EUPT-CF12: Pesticide Residues in Hay Flour
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Parameter Details

) EURL for Pesticides in Cereals and Feedingstuff
PT Provider

(EURL-CF)

Test Material Hay Flour
Year 2018
Number of Participating Laboratories 108
Assigned Value for Etoxazole 0.085 mg/kg

Standard Deviation for Proficiency Assessment

0.0213 mg/kg

z-Score Distribution

The majority of laboratories achieved

satisfactory z-scores between -2 and 2.

EURL Proficiency Test EUPT-FV-23: Pesticide Residues in Aubergine

Parameter

Details

PT Provider

EURL for Pesticides in Fruits and Vegetables
(EURL-FV)

Test Material

Aubergine Homogenate

Year 2021
Number of Participating Laboratories 183
Assigned Value for Etoxazole 0.033 mg/kg

Standard Deviation for Proficiency Assessment

0.0083 mg/kg

z-Score Distribution

A high percentage of participating laboratories

obtained satisfactory z-scores.

FAPAS® Proficiency Testing Schemes

FAPAS®, a leading global provider of proficiency testing schemes, offers a wide range of PTs

for food analysis, including pesticide residues. While FAPAS® includes etoxazole in the analyte
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list for their multi-residue pesticide PTs, detailed public reports for specific rounds containing
etoxazole were not available at the time of this review. However, their programs are well-
established and widely recognized.

FAPAS® Food Chemistry Proficiency Test (General)

Parameter Details

PT Provider FAPAS® (from Fera Science Ltd.)

) Various food matrices (e.g., fruit and vegetable
Test Material i
purées, cereals)

Frequency Multiple rounds per year

Comprehensive lists of pesticide residues,
Analytes . .
including etoxazole.

Based on z-scores, with detailed reports
Performance Assessment _ .
provided to participants.

Experimental Protocols

The following section details the common experimental methodologies employed by
laboratories participating in proficiency tests for etoxazole residue analysis. These protocols
are largely based on the widely adopted QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) extraction method followed by chromatographic analysis.

Sample Preparation and Extraction: The QUEChERS
Method

The QUEChERS method is the most frequently used sample preparation technique for the
analysis of pesticide residues in food matrices.

e Homogenization: A representative portion of the sample (typically 10-15 g) is homogenized
to ensure uniformity.

o Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate
volume of acetonitrile. For samples with low water content, a defined amount of water is
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added.

e Salting-out: A mixture of salts, typically anhydrous magnesium sulfate (MgSOa4) and sodium
chloride (NaCl) or a buffered salt mixture (e.g., citrate-based), is added to the tube. This step
induces phase separation between the aqueous and organic layers and drives the pesticides
into the acetonitrile layer.

o Centrifugation: The tube is shaken vigorously and then centrifuged to separate the
acetonitrile extract from the solid sample matrix and aqueous layer.

Clean-up: Dispersive Solid-Phase Extraction (d-SPE)

An aliquot of the acetonitrile extract is transferred to a smaller centrifuge tube containing a d-
SPE sorbent mixture for further clean-up.

e Sorbent Addition: The choice of sorbent depends on the matrix. Acommon combination
includes:

o Primary Secondary Amine (PSA): To remove organic acids, fatty acids, and sugars.

o Graphitized Carbon Black (GCB): To remove pigments and sterols (used with caution as it
can retain some planar pesticides).

o C18: To remove non-polar interferences such as fats.
o Anhydrous MgSOa: To remove residual water.
o Centrifugation: The tube is vortexed and then centrifuged.

» Final Extract: The supernatant is collected, and it may be acidified with a small amount of
formic acid to improve the stability of certain pesticides before analysis.

Analytical Determination

The final extract is analyzed using chromatographic techniques coupled with mass
spectrometry for the identification and quantification of etoxazole.

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
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o Chromatographic Column: A reversed-phase column, such as a C18, is typically used.

» Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g.,
methanol or acetonitrile), often containing additives like formic acid or ammonium formate to
enhance ionization.

« lonization: Electrospray ionization (ESI) in positive ion mode is commonly employed for
etoxazole.

e Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction
Monitoring (MRM) mode is used for its high selectivity and sensitivity. Two or more MRM
transitions are monitored for confirmation.

Typical LC-MS/MS Parameters for Etoxazole:

Parameter Value

Precursor lon (m/z) 360.2

Product lons (m/z) 141.1,199.1

Collision Energy Optimized for the specific instrument

2. Gas Chromatography-Mass Spectrometry (GC-MS)
While LC-MS/MS is more common, GC-MS can also be used for the analysis of etoxazole.

e Chromatographic Column: A low-polarity capillary column, such as a 5% phenyl-
methylpolysiloxane phase.

e Injection: Splitless or pulsed splitless injection is typically used.
« lonization: Electron ionization (EI) is the standard technique.

e Mass Spectrometry: A single or triple quadrupole mass spectrometer can be used.

Visualizations
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Proficiency Testing Workflow

The following diagram illustrates the typical workflow of a proficiency testing scheme for
pesticide residue analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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